![molecular formula C19H13ClN2O4 B4681398 5-(7-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)-2-propyl-1H-isoindole-1,3(2H)-dione](/img/structure/B4681398.png)
5-(7-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)-2-propyl-1H-isoindole-1,3(2H)-dione
Overview
Description
5-(7-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)-2-propyl-1H-isoindole-1,3(2H)-dione is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as CIQ, and it has been shown to have a variety of interesting properties that make it a valuable tool for researchers in a range of different fields.
Mechanism of Action
The mechanism of action of 5-(7-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)-2-propyl-1H-isoindole-1,3(2H)-dione is not fully understood. However, it is believed that this compound may act as an inhibitor of certain enzymes, which could potentially have a range of different effects on cellular function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of interesting biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes, which could potentially have a range of different effects on cellular function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(7-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)-2-propyl-1H-isoindole-1,3(2H)-dione in lab experiments is that it is a highly specific inhibitor of certain enzymes. This means that researchers can use this compound to selectively target certain pathways or cellular processes.
However, there are also some limitations to using this compound in lab experiments. For example, it can be difficult to obtain pure samples of this compound, which can make it challenging to perform experiments with consistent results.
Future Directions
There are many potential future directions for research on 5-(7-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)-2-propyl-1H-isoindole-1,3(2H)-dione. Some possible areas of future research could include:
- Further studies on the mechanism of action of this compound, in order to better understand its effects on cellular function.
- Exploration of the potential therapeutic applications of this compound, particularly in the treatment of diseases that are related to the inhibition of specific enzymes.
- Development of new synthesis methods for this compound that are more efficient or cost-effective than current methods.
- Investigation of the potential use of this compound in combination with other drugs or compounds, in order to enhance its effects or target multiple pathways simultaneously.
Scientific Research Applications
5-(7-chloro-4-oxo-4H-3,1-benzoxazin-2-yl)-2-propyl-1H-isoindole-1,3(2H)-dione has been studied extensively for its potential use in scientific research. This compound has been shown to have a variety of interesting properties that make it a valuable tool for researchers in a range of different fields.
properties
IUPAC Name |
5-(7-chloro-4-oxo-3,1-benzoxazin-2-yl)-2-propylisoindole-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClN2O4/c1-2-7-22-17(23)12-5-3-10(8-14(12)18(22)24)16-21-15-9-11(20)4-6-13(15)19(25)26-16/h3-6,8-9H,2,7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWOGPADHKOGHTK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=O)C2=C(C1=O)C=C(C=C2)C3=NC4=C(C=CC(=C4)Cl)C(=O)O3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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